Cas no 223683-75-8 (Benzene,2,4-difluoro-1-[(trifluoromethyl)sulfinyl]-)

• Product Name: Benzene,2,4-difluoro-1-[(trifluoromethyl)sulfinyl]-
• CAS No: 223683-75-8
• MF: C₇H₃F₅OS
• MW: 230.155138254166
• CID: 244621
• PubChem ID: 23236776
• Update Time: 2025-04-19

Benzene,2,4-difluoro-1-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,2,4-difluoro-1-[(trifluoromethyl)sulfinyl]-
• 2,4-difluoro-1-(trifluoromethylsulfinyl)benzene
• 2,4-DIFLUOROPHENYL TRIFLUOROMETHYL SULFOXIDE
• 2,4-Difluorophenyl trifluoromethyl sulphoxide
• OFKCXROIPBJVEU-UHFFFAOYSA-N
• 223683-75-8
• 2,4-Difluoro-1-(trifluoromethanesulfinyl)benzene
• DTXSID10631445
• 2,4-Difluoro-1-[(Trifluoromethyl)Sulfinyl]Benzene

• Inchi： 1S/C7H3F5OS/c8-4-1-2-6(5(9)3-4)14(13)7(10,11)12/h1-3H
• InChI Key： OFKCXROIPBJVEU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1F)F)=O

Computed Properties

• Exact Mass: 229.98200
• Monoisotopic Mass: 229.98247670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28000
• LogP: 3.45790